5-methyl-N,1-diphenyl-1H-pyrazole-4-carbothioamide

• IUPAC Name: 5-methyl-N,1-diphenylpyrazole-4-carbothioamide
• InChI: InChI=1S/C17H15N3S/c1-13-16(17(21)19-14-8-4-2-5-9-14)12-18-20(13)15-10-6-3-7-11-15/h2-12H,1H3,(H,19,21)
• InChI Key: CYYMTAMKAQPVIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=S)NC3=CC=CC=C3
• Molecular Formula: C17H15N3S
• Molecular Weight: 293.4 g/mol

Description

Pyrazoles are a class of compounds that have been studied for more than a century due to their importance in various fields. They are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. The pyrazole ring occurs as the core moiety in a variety of leading drugs. Pyrazoles and most of its analogues have been applied to treat inflammatory, diabetic, cancer, bacterial, and analgesic diseases.

Synthesis Analysis

The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. For instance, the starting material 5-methyl-1-phenyl-1H-4-pyrazolecarboxylate was obtained by the cyclocondensation of ethyl acetoacetate, N,N-dimethylformamide dimethyl acetal (DMF-DMA), and phenylhydrazine.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives has been characterized by various techniques such as 1H and 13C NMR (solution in DMSO), Fourier transform infrared (FT-IR) spectroscopy, thermo gravimetric analysis, and by single-crystal X-ray diffraction technique. The single crystals of the compound were obtained at room temperature by slow evaporation of ethanol as solvent and crystallized in the space group P21/n of monoclinic system.

Chemical Reactions Analysis

The chemical reactions of pyrazole derivatives involve various techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. The experimental FT-IR and 1H and 13C NMR chemical shifts have been compared to those calculated by means of density functional theory (DFT) at the B3LYP/TZ2P level of theory.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives have been analyzed using various techniques. For instance, the continuum-like screening model was used for geometry optimization of a single molecule and for subsequent calculations of NMR shielding constants in solution (DMSO).

Scientific Research Applications

Anticancer Activity

. This suggests that 5-methyl-N,1-diphenyl-1H-pyrazole-4-carbothioamide could potentially have similar anticancer properties.

Antituberculosis Activity

. This suggests that 5-methyl-N,1-diphenyl-1H-pyrazole-4-carbothioamide could potentially be used in antituberculosis research.

Antimalarial Activity

. This suggests that 5-methyl-N,1-diphenyl-1H-pyrazole-4-carbothioamide could potentially have antimalarial properties.

Antimicrobial Activity

. Given the structural similarities between indole and pyrazole derivatives, 5-methyl-N,1-diphenyl-1H-pyrazole-4-carbothioamide could potentially have antimicrobial properties.

Antifungal Activity

. Given the structural similarities between indole and pyrazole derivatives, 5-methyl-N,1-diphenyl-1H-pyrazole-4-carbothioamide could potentially have antifungal properties.

Anti-inflammatory Activity

. Given the structural similarities between indole and pyrazole derivatives, 5-methyl-N,1-diphenyl-1H-pyrazole-4-carbothioamide could potentially have anti-inflammatory properties.

Future Directions

Pyrazoles have recently been the focus of many techniques due to their frequent use as scaffolds in the synthesis of bioactive chemicals. The goal of future research could be to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives. This includes the development of new strategies to access these valuable structures.